![molecular formula C12H24O B2713267 (1-Pentylcyclohexyl)methanol CAS No. 1318951-91-5](/img/structure/B2713267.png)
(1-Pentylcyclohexyl)methanol
Overview
Description
“(1-Pentylcyclohexyl)methanol” is an organic compound with a molecular weight of 184.32 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” is represented by the InChI code1S/C12H24O/c1-2-3-5-8-12(11-13)9-6-4-7-10-12/h13H,2-11H2,1H3
. This indicates that the molecule consists of a cyclohexane ring functionalized with a hydroxymethyl group and a pentyl group .
Scientific Research Applications
Diesel Engine Performance with Higher Alcohols Blends
Higher alcohols, like 1-pentanol, have shown potential in improving the performance and emissions of diesel engines. Research conducted by Yilmaz and Atmanli (2017) evaluated the effects of blending 1-pentanol with diesel on engine performance and exhaust emissions. The study found that 1-pentanol blends can reduce exhaust gas temperature, carbon monoxide (CO), and oxides of nitrogen (NOx) emissions, albeit with increased hydrocarbon (HC) emissions. This suggests 1-pentanol as a promising alternative fuel for diesel engines, highlighting the balance between improving air quality and managing HC emissions (Yilmaz & Atmanli, 2017).
Methanol Utilization in Microbial Engineering
Methanol, a simple alcohol similar to 1-pentanol, has been explored for its potential in microbial engineering. Chen et al. (2018) developed a synthetic methanol auxotrophy in Escherichia coli, enabling the bacterium to grow using methanol as a sole carbon source when co-assimilated with five-carbon sugars. This research demonstrates methanol's potential as a substrate for bioproduction, contributing to the development of sustainable biotechnologies (Chen et al., 2018).
Advances in Methanol and Higher Alcohols Catalysis
Recent advancements in catalysis have highlighted the potential of methanol and higher alcohols in chemical synthesis. Moran et al. (2011) achieved a byproduct-free C–C coupling of methanol and allenes to produce higher alcohols incorporating all-carbon quaternary centers. This research opens new avenues for utilizing methanol as a renewable feedstock in fine chemical synthesis, showcasing the versatility of alcohols in catalytic processes (Moran et al., 2011).
Properties
IUPAC Name |
(1-pentylcyclohexyl)methanol | |
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InChI |
InChI=1S/C12H24O/c1-2-3-5-8-12(11-13)9-6-4-7-10-12/h13H,2-11H2,1H3 | |
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InChI Key |
ABCHJPQOHVSJSO-UHFFFAOYSA-N | |
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Canonical SMILES |
CCCCCC1(CCCCC1)CO | |
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Molecular Formula |
C12H24O | |
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Molecular Weight |
184.32 g/mol | |
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CAS No. |
1318951-91-5 | |
Record name | (1-pentylcyclohexyl)methanol | |
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